[(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate

• CAS RN: 191722-06-2
• Molecular Formula: C8H14O4S
• Molecular Weight: 206.26 g/mol
• IUPAC Name: [(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl acetate
• InChI: InChI=1S/C8H14O4S/c1-3-10-7-5-13-8(12-7)4-11-6(2)9/h7-8H,3-5H2,1-2H3/t7?,8-/m0/s1
• InChI Key: ATHWUPXGOLIRKG-MQWKRIRWSA-N
• Isomeric SMILES: CCOC1CS[C@H](O1)COC(=O)C
• SMILES: CCOC1CSC(O1)COC(=O)C
• synonyms: 1,3-Oxathiolane-2-methanol,5-ethoxy-,acetate,(2S)-(9CI)

Description

[(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as EMEDA and has a molecular formula of C9H16O3S. It is a colorless liquid with a characteristic odor and is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of [(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate is not well understood. However, it is believed that it acts as a nucleophile and forms a covalent bond with the target molecule. This covalent bond formation leads to the inhibition of the target molecule's activity.
Biochemical and Physiological Effects:
[(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate has been shown to have various biochemical and physiological effects. It has been reported to have antitumor activity against various cancer cell lines. It has also been shown to have antiviral activity against the herpes simplex virus and the human immunodeficiency virus. Additionally, it has been shown to have antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

[(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate has several advantages for lab experiments. It is easy to synthesize and has good stability. It is also relatively inexpensive compared to other reagents used in scientific research. However, its low solubility in water can be a limitation for some experiments. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on [(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent. Another direction is to explore its potential as a building block for the synthesis of new compounds with biological activity. Additionally, further research can be conducted to optimize its synthesis method and improve its solubility in water.
Conclusion:
In conclusion, [(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate is a chemical compound with potential applications in various fields of scientific research. Its synthesis method is relatively simple, and it has been shown to have antitumor, antiviral, and antibacterial activity. However, its mechanism of action is not well understood, and its low solubility in water can be a limitation for some experiments. Further research is needed to fully understand its potential as a therapeutic agent and as a building block for the synthesis of new compounds.

Synthesis Methods

The synthesis method of [(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate involves the reaction of ethyl glyoxylate and thioacetal in the presence of a catalyst. The reaction takes place at room temperature and yields the desired product in good yield. The purity of the product can be increased by using column chromatography.

Scientific Research Applications

[(2S)-5-ethoxy-1,3-oxathiolan-2-yl]methyl Acetate has potential applications in various fields of scientific research. It has been used as a building block in the synthesis of various compounds such as chiral lactones, amino acids, and β-lactams. It has also been used as a reagent in the synthesis of biologically active compounds such as antitumor agents, antiviral agents, and antibiotics.